Cas no 1256355-11-9 (4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid)

• Product Name: 4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid
• CAS No: 1256355-11-9
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD17214251
• CID: 828140
• Update Time: 2026-04-29

4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((tert-Butoxycarbonyl)amino)-2,6-dimethylphenyl)boronic acid
• 4-(tert-ButoxycarbonylaMino)-2,6-diMethylphenylboronic acid
• 4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid

• MDL： MFCD17214251

Additional information on 4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid

Comprehensive Overview of 4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid (CAS No. 1256355-11-9)

4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid (CAS No. 1256355-11-9) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, often abbreviated as Boc-protected boronic acid, features a tert-butoxycarbonyl (Boc) group, which serves as a protective moiety for amines, enhancing stability during chemical reactions. Its unique structure, combining a phenylboronic acid core with dimethyl substitutions, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and agrochemical development.

The growing demand for boronic acid-based compounds like 1256355-11-9 is driven by their pivotal role in bioconjugation and targeted drug delivery systems. Researchers frequently search for "Boc-protected boronic acid applications" or "CAS 1256355-11-9 synthesis," reflecting its relevance in peptide modification and proteolysis-targeting chimera (PROTAC) technologies. Its compatibility with aqueous and organic solvents further expands its utility in biocompatible material design, a trending topic in nanomedicine and biodegradable polymers.

From an industrial perspective, 4-(tert-Butoxycarbonylamino)-2,6-dimethylphenylboronic acid is synthesized via palladium-catalyzed borylation or direct functionalization of pre-existing aryl halides. Its crystalline solid form ensures ease of handling, while the Boc group allows selective deprotection under mild acidic conditions—a feature critical for multi-step synthetic routes. Recent publications highlight its use in developing fluorescent probes for bioimaging, addressing the surge in interest around "boronic acid sensors" and "real-time cellular tracking."

Environmental and safety considerations are also paramount. Unlike traditional reagents, 1256355-11-9 exhibits low toxicity profiles, aligning with the green chemistry movement. Queries like "sustainable boronic acid derivatives" or "eco-friendly coupling reagents" underscore this shift. Moreover, its stability under ambient conditions reduces storage challenges, a frequent concern for air-sensitive intermediates.

In summary, CAS 1256355-11-9 exemplifies innovation at the intersection of organic chemistry and applied life sciences. Its adaptability to high-throughput screening and catalytic transformations positions it as a staple in both academic and industrial laboratories. As the scientific community continues to explore boron-containing therapeutics, this compound’s significance will undoubtedly grow, fueled by advancements in precision medicine and smart materials.